N-[3-(1H-imidazol-1-yl)propyl]-1-[(4-methoxy-3-methylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-1-(4-methoxy-3-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H28N4O4S/c1-16-14-18(4-5-19(16)28-2)29(26,27)24-11-6-17(7-12-24)20(25)22-8-3-10-23-13-9-21-15-23/h4-5,9,13-15,17H,3,6-8,10-12H2,1-2H3,(H,22,25)
• InChI Key: ABZMBPAEJDIABC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCCCN3C=CN=C3)OC
• Molecular Formula: C20H28N4O4S
• Molecular Weight: 420.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

. They could be used in the development of new drugs to treat bacterial infections.

Antimycobacterial Activity

. This suggests potential use in treating diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

. They could be used in the treatment of various inflammatory diseases.

Antitumor Activity

. This suggests potential use in cancer therapy.

Antidiabetic Activity

. They could be used in the development of new drugs for diabetes treatment.

Anti-allergic Activity

. They could be used in the treatment of various allergic reactions.

Antipyretic Activity

. They could be used in the treatment of fever.

Antiviral Activity

. This suggests potential use in the treatment of viral infections.

Mechanism of Action

The exact mechanism of action of imidazole compounds can vary depending on the specific compound and its intended use. For example, some imidazole compounds are used for their antifungal properties, while others may be used for their antibacterial or antiviral properties.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it continues to be an area of active research, particularly in the development of new drugs.